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CDP-STAR CDP-STAR
Brand Name: Vulcanchem
CAS No.: 160081-62-9
VCID: VC0067680
InChI: InChI=1S/C18H21Cl2O7P.2Na/c1-24-18(14-6-13(2-3-15(14)19)25-28(21,22)23)17(26-27-18)11-4-10-5-12(17)9-16(20,7-10)8-11;;/h2-3,6,10-12H,4-5,7-9H2,1H3,(H2,21,22,23);;/q;2*+1/p-2/t10?,11-,12+,16?,17?,18?;;
SMILES: COC1(C2(C3CC4CC2CC(C4)(C3)Cl)OO1)C5=C(C=CC(=C5)OP(=O)([O-])[O-])Cl.[Na+].[Na+]
Molecular Formula: C18H19Cl2Na2O7P
Molecular Weight: 495.196

CDP-STAR

CAS No.: 160081-62-9

Main Products

VCID: VC0067680

Molecular Formula: C18H19Cl2Na2O7P

Molecular Weight: 495.196

CDP-STAR - 160081-62-9

CAS No. 160081-62-9
Product Name CDP-STAR
Molecular Formula C18H19Cl2Na2O7P
Molecular Weight 495.196
IUPAC Name disodium;[4-chloro-3-[(3R,5S)-1-chloro-3/'-methoxyspiro[adamantane-4,4/'-dioxetane]-3/'-yl]phenyl] phosphate
Standard InChI InChI=1S/C18H21Cl2O7P.2Na/c1-24-18(14-6-13(2-3-15(14)19)25-28(21,22)23)17(26-27-18)11-4-10-5-12(17)9-16(20,7-10)8-11;;/h2-3,6,10-12H,4-5,7-9H2,1H3,(H2,21,22,23);;/q;2*+1/p-2/t10?,11-,12+,16?,17?,18?;;
Standard InChIKey UKWLRLAKGMZXJC-QIECWBMSSA-L
SMILES COC1(C2(C3CC4CC2CC(C4)(C3)Cl)OO1)C5=C(C=CC(=C5)OP(=O)([O-])[O-])Cl.[Na+].[Na+]
Last Modified Aug 20 2021
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